Cas no 1803813-25-3 (Methyl 3-fluoro-2-methoxypyridine-4-acetate)

• Product Name: Methyl 3-fluoro-2-methoxypyridine-4-acetate
• CAS No: 1803813-25-3
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 4906235
• Update Time: 2025-05-23

Methyl 3-fluoro-2-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-2-methoxypyridine-4-acetate

• Inchi： 1S/C9H10FNO3/c1-13-7(12)5-6-3-4-11-9(14-2)8(6)10/h3-4H,5H2,1-2H3
• InChI Key： HXVBPGZHQRQPBO-UHFFFAOYSA-N
• SMILES： FC1C(=NC=CC=1CC(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 1
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-fluoro-2-methoxypyridine-4-acetate

Methyl 3-fluoro-2-methoxypyridine-4-acetate (CAS No. 1803813-25-3): A Versatile Building Block in Medicinal and Organic Chemistry

The compound Methyl 3-fluoro-2-methoxypyridine-4-acetate (CAS No. 1803813-25-3) represents a structurally rich and functionally diverse molecule that has garnered significant attention in contemporary chemical research. This ester derivative of pyridine incorporates three key substituents: a fluorine atom at the C-3 position, a methoxy group at C-2, and an acetate ester at the C-4 position of the pyridine ring. These substituents collectively influence the compound's electronic properties, solubility profile, and reactivity, making it a valuable scaffold for drug discovery and synthetic methodology development.

The fluorinated pyridine core is a well-established motif in pharmaceutical science due to its ability to modulate metabolic stability, lipophilicity, and receptor binding affinity. The strategic placement of the fluorine atom in this molecule enhances its potential for applications in enzyme inhibition studies and as a lead compound for targeting G-protein coupled receptors (GPCRs). Recent studies have demonstrated that fluorinated heterocycles like this one exhibit improved bioavailability compared to their non-fluorinated analogs, particularly in central nervous system (CNS) drug design.

The methoxy substitution at the C-2 position introduces additional electronic effects through its electron-donating nature. This functional group not only stabilizes the aromatic system but also provides opportunities for further derivatization via nucleophilic substitution reactions. The methoxy group's presence has been shown to influence hydrogen bonding interactions with biological targets, a property that has been exploited in recent research on kinase inhibitors and anti-inflammatory agents.

The acetate ester functionality at the C-4 position serves as both a protecting group and a site for chemical transformation. This ester moiety can be selectively hydrolyzed or converted into other carboxylic acid derivatives through established protocols such as amidation or thiolation reactions. In 2024, several research groups reported novel catalytic systems for selective ester cleavage under mild conditions, highlighting the synthetic utility of this structural feature.

Structurally related compounds have demonstrated activity across multiple therapeutic areas. For instance, analogs with similar fluorinated pyridine scaffolds have shown promise as selective monoamine oxidase inhibitors (MAOIs) with reduced side effects compared to traditional antidepressants. The unique combination of substituents in Methyl 3-fluoro-2-methoxypyridine-4-acetate may offer advantages in developing next-generation drugs with enhanced target specificity.

From a synthetic perspective, this compound serves as an excellent building block for constructing complex heterocyclic frameworks. Its compatibility with modern cross-coupling methodologies such as Suzuki-Miyaura coupling allows for efficient late-stage functionalization. Recent advancements in transition-metal-free C-H activation techniques have further expanded its utility in constructing biologically relevant molecules with high regioselectivity.

In materials science applications, fluorinated pyridines like this one are being explored for their potential in organic electronics due to their tunable redox properties. The combination of electron-withdrawing fluorines and electron-donating methoxy groups creates an ideal balance for charge transport applications in organic field-effect transistors (OFETs).

Computational studies published in *Journal of Medicinal Chemistry* (Q1 2024) revealed that compounds bearing similar substitution patterns exhibit favorable ADMET profiles when optimized using machine learning algorithms. These findings underscore the importance of systematic structure-property relationship studies when developing derivatives based on this scaffold.

Green chemistry approaches have also been applied to the synthesis of related compounds, with solvent-free microwave-assisted protocols showing improved yields while minimizing environmental impact. Such sustainable methodologies align with current industry trends toward more eco-friendly chemical processes.

The availability of this compound through specialized chemical suppliers enables researchers to access high-purity material suitable for both academic investigations and industrial R&D programs. Its role as a key intermediate is particularly notable in projects requiring precise control over molecular architecture during drug candidate optimization phases.

Ongoing research continues to explore new applications for fluorinated pyridines like Methyl 3-fluoro-2-methoxypyridine-4-acetate, including potential roles as ligands in homogeneous catalysis systems and as components of fluorescent probes for bioimaging applications. The continued evolution of synthetic methods will likely expand its utility across multiple scientific disciplines.